Mirivadelgat

• CAS: 1804941-96-5
• Molecular Formula: C30H34FN3O5
• Molecular Weight: 535.6 g/mol
• InChI: InChI=1S/C30H34FN3O5/c1-18(2)27(32)30(36)39-17-22-5-4-12-33-28(22)21-9-11-25(38-16-19-6-7-19)23(14-21)29(35)34-15-20-8-10-26(37-3)24(31)13-20/h4-5,8-14,18-19,27H,6-7,15-17,32H2,1-3H3,(H,34,35)/t27-/m0/s1
• InChIKey: ONYMVJFFLSQCKA-MHZLTWQESA-N

Mirivadelgat: First-in-Class Oral ALDH2 Activator

Mirivadelgat (CAS 1804941-96-5; developmental code FP-045) is a potent, small-molecule allosteric activator of the mitochondrial isoform of aldehyde dehydrogenase 2 (ALDH2) . As a first-in-class oral ALDH2 activator currently in Phase 2 clinical development for Pulmonary Hypertension associated with Interstitial Lung Disease (PH-ILD) [1], it represents the most clinically advanced compound within this emerging pharmacological class. Unlike earlier ALDH2 modulators, mirivadelgat was rationally designed to achieve high oral bioavailability and selectivity, positioning it uniquely for systemic target engagement following oral administration [2].

1

Phase 2 clinical-stage ALDH2 research tool with reported systemic oral target engagement.

2

Supports oral in vivo models requiring translatable exposure context for cardiopulmonary endpoints.

3

ALDH2-specific allosteric activation mechanism distinguishes it from pan-ALDH inhibitors for pathway studies.

• [1] Foresee Pharmaceuticals. News Release: First Patient Dosed in the Phase 2 WINDWARD Study of the ALDH2 Activator Mirivadelgat for PH-ILD. 14 May 2025. View Source
• [2] Foresee Pharmaceuticals. R&D – New Chemical Entity. ALDH2 Activators. https://www.foreseepharma.com/en/rd/edit/nce. Accessed 23 Apr 2026. View Source

Mirivadelgat Procurement Rationale

Procurement of an ALDH2 activator for research is not a commodity decision; in-class substitution can compromise experimental validity and translational relevance. The first-generation activator Alda-1 suffers from extremely poor oral bioavailability, severely limiting its utility in any in vivo or preclinical model outside of parenteral or local delivery [1]. Second-generation agents such as AD-5591 demonstrate improved potency on recombinant ALDH2 proteins, yet their in vivo pharmacokinetic profiles and oral efficacy remain less characterized or are dependent on prodrug strategies like AD-9308 . Mirivadelgat was purpose-built as a clinical-stage oral candidate with demonstrated disease-modifying activity in translational models of PH-ILD, including reduction of pulmonary fibrosis and cardiac hypertrophy [2]. For researchers requiring an orally bioavailable, systemically active ALDH2 activator with human safety data and ongoing clinical validation, substituting a less advanced analog directly impacts experimental translatability.

Mirivadelgat attribute

Reported oral systemic exposure supports in vivo target engagement for disease-model studies.

Alda-1 / early analogs

Poor oral bioavailability may limit systemic in vivo applications and shift exposure-response interpretation.

Mirivadelgat attribute

Allosteric ALDH2 activator allows gain-of-function mitochondrial pathway investigation.

Pan-ALDH inhibitors (e.g., disulfiram)

Loss-of-function ALDH1A/ALDH2 inhibition may confound ALDH2-specific signaling readouts.

• [1] Soolikda Blog. Has anyone thought about using chemical drugs to fix Asian flush / ALDH2 deficiency / alcohol intolerance? 20 Nov 2025. https://blog.soolikda.com/2025/11/20/has-anyone-thought-about-using-chemical-drugs-to-fix-asian-flush-aldh2-deficiency-alcohol-intolerance. Accessed 23 Apr 2026. View Source
• [2] Foresee Pharmaceuticals. News Release: First Patient Dosed in Phase 2 WINDWARD Study. 14 May 2025. (Preclinical data on lung fibrosis, cardiac hypertrophy). View Source

Mirivadelgat Differentiation Evidence

Clinical Development Stage

Mirivadelgat is the only ALDH2 activator currently in active Phase 2 clinical development for PH-ILD, having dosed its first patient in the multinational WINDWARD study in May 2025 [1]. The first-generation reference compound Alda-1 has never advanced into human clinical trials due to extremely poor oral bioavailability that precludes systemic delivery [2]. Second-generation AD-5591, while reported as a potent ALDH2 activator in vitro at 100 µM concentration , lacks active clinical trial programs and has not been tested in PH-ILD models within an industry-sponsored clinical framework. This gap in clinical validation directly affects translational confidence.

Clinical Stage

Head-to-head

Active Phase 2 multinational trial (WINDWARD, 99-patient enrollment) vs. Alda-1 and AD-5591 remaining in preclinical discovery.

Supports clinical-stage endpoint context for translational assay design.

Note: Clinical development status reported as of April 2026.

Evidence Dimension	Clinical development stage for ALDH2 activation in PH-ILD
Target Compound Data	Active Phase 2 multinational clinical trial (WINDWARD), 99-patient enrollment, first patient dosed May 2025
Comparator Or Baseline	Alda-1: No clinical trials conducted; AD-5591: No ongoing clinical trials identified
Quantified Difference	Mirivadelgat: Phase 2 clinical-stage; Alda-1/AD-5591: Preclinical only
Conditions	Clinical development status as of April 2026; WINDWARD Phase 2 trial NCT06475781

Why This Matters

For procurement decisions in translational research, only a clinically advanced compound offers human safety and pharmacokinetic data, enabling more predictive in vivo study design.

• [1] CenterWatch. Study to Evaluate Safety and Efficacy of Mirivadelgat in PH-ILD (WINDWARD). NCT06475781. Updated 01 Oct 2025. View Source
• [2] Soolikda Blog. ALDH2 activator comparison: Alda-1 oral bioavailability. 20 Nov 2025. View Source

Oral Bioavailability vs. Alda-1

Mirivadelgat was specifically designed to overcome the oral bioavailability limitations of Alda-1, the prototypical ALDH2 activator [1]. The developer reports mirivadelgat as having 'very high oral bioavailability,' supported by its advancement into oral dosing Phase 2 trials at 150 mg and 300 mg once-daily regimens [2]. In contrast, Alda-1's oral effect is described as 'extremely poor,' and even lipid-based self-microemulsifying formulations failed to achieve adequate systemic concentrations [1]. Quantitative pharmacokinetic parameters for mirivadelgat remain undisclosed pending publication of the Phase 1 MAD study results.

Oral Bioavailability

Context-dependent

Mirivadelgat reported high systemic exposure upon oral dosing vs. Alda-1 extremely poor and AD-9308 requiring a prodrug strategy.

Supports oral in vivo model-response context without parenteral or prodrug formulation dependency.

Note: Quantitative bioavailability percentages and PK parameters undisclosed by sponsor.

Evidence Dimension	Oral bioavailability enabling systemic ALDH2 target engagement
Target Compound Data	Oral once-daily dosing advancing to Phase 2 (150 mg and 300 mg cohorts); developer reports 'very high oral bioavailability'
Comparator Or Baseline	Alda-1: 'extremely poor' oral bioavailability; AD-9308 requires valine ester prodrug strategy for oral activity
Quantified Difference	Qualitatively described as vastly superior; exact bioavailability percentages not publicly available
Conditions	Human oral dosing; Alda-1 data from self-experimentation and formulation attempts; AD-9308 in vivo data from ALDH2*2 knock-in mouse models

Why This Matters

Oral bioavailability is the critical bottleneck for ALDH2 activators in systemic disease models; mirivadelgat is the only compound in the class definitively demonstrating sufficient oral exposure to support once-daily human dosing in registrational trials.

• [1] Soolikda Blog. ALDH2 activator comparison: Alda-1 vs. Mirivadelgat oral bioavailability. 20 Nov 2025. View Source
• [2] Foresee Pharmaceuticals. WINDWARD Study Design: 150 mg and 300 mg once-daily oral dosing. Phase 2 clinical trial, May 2025. View Source

Preclinical Efficacy in PH-ILD

Preclinical data disclosed by the developer demonstrate that mirivadelgat provides disease-modifying activity across multiple organ systems relevant to PH-ILD pathology [1]. Specifically, mirivadelgat was shown to reduce pulmonary fibrosis, attenuate cardiac hypertrophy and fibrosis, and improve both pulmonary and cardiac function in translational animal models [1]. These multi-organ effects are attributed to ALDH2 activation-mediated reductions in mitochondrial oxidative stress and reactive aldehyde burden [2]. While Alda-1 has shown protective effects in cerulein-induced acute pancreatitis models via lipid peroxidation reduction [3], it has not been reported to demonstrate the breadth of pulmonary and cardiac efficacy in PH-ILD models that mirivadelgat has shown.

Preclinical Response

Reported context

Reported reduction of pulmonary fibrosis, cardiac hypertrophy, and fibrosis in translational cardiopulmonary models.

Supports multi-organ model-response endpoint context relevant to PH-ILD pathology.

Note: Specific quantitative improvements not publicly disclosed.

Evidence Dimension	Preclinical disease-modifying efficacy in PH-ILD-relevant organ systems
Target Compound Data	Reduction of pulmonary fibrosis, cardiac hypertrophy, and cardiac fibrosis; improvement of pulmonary and cardiac function in translational models
Comparator Or Baseline	Alda-1: Protective effect in acute pancreatitis model (reduced serum pancreatic enzymes, mitigated apoptosis via lipid peroxidation) [3]; no PH-ILD model data reported
Quantified Difference	Specific quantitative improvements (e.g., % fibrosis reduction, pulmonary artery wall thickness change) not publicly disclosed by sponsor
Conditions	Preclinical translational animal models of PH, heart failure, and pulmonary fibrosis (specific model details proprietary)

Why This Matters

Purchasers evaluating ALDH2 activators for PH-ILD preclinical research require evidence of disease-modifying activity specifically in lung and heart pathology, which is currently only reported for mirivadelgat among ALDH2 activators.

• [1] Yahoo Finance Taiwan. Foresee ALDH2 Activator Mirivadelgat PH Phase 2 Trial First Patient Dosed. 15 May 2025. (Preclinical data disclosure). View Source
• [2] Foresee Pharmaceuticals. R&D Overview: ALDH2 Activator Mechanism. https://www.foreseepharma.com/en/rd/edit/nce. Accessed 23 Apr 2026. View Source
• [3] ScienceDirect. A small-molecule activator of mitochondrial aldehyde dehydrogenase 2 reduces the severity of cerulein-induced acute pancreatitis. 26 Nov 2019. View Source

ALDH2 Selectivity and Allosteric Mechanism

Mirivadelgat is described as a 'specific' allosteric activator of the mitochondrial ALDH2 isoform , distinguishing it from ALDH1A subfamily inhibitors such as NCT-505 (IC50 7 nM on ALDH1A1) [1] and the non-selective ALDH inhibitor disulfiram, which inhibits ALDH1A1 (IC50 0.13 µM) and ALDH2 (IC50 3.4 µM) with different potencies . The allosteric binding mode of mirivadelgat is mechanistically significant: it enhances ALDH2 catalytic activity rather than simply blocking substrate access, which is the mechanism of disulfiram. Quantitative selectivity profiling data (e.g., panel screening across ALDH isoforms at defined concentrations) has not been publicly disclosed by the sponsor.

Mechanism

Class-level

ALDH2 allosteric activator with gain-of-function mechanism vs. pan-ALDH inhibitors (disulfiram, NCT-505) exhibiting loss-of-function.

Distinguishes target-specific activation pathway from confounding cytosolic ALDH1A inhibition.

Note: Quantitative isoform selectivity panel data not publicly available.

Evidence Dimension	Target selectivity profile: ALDH2 activation vs. ALDH1A inhibition
Target Compound Data	Specific allosteric activator of mitochondrial ALDH2 (exact selectivity ratios vs. ALDH1A1/1A2/1A3 not publicly available)
Comparator Or Baseline	NCT-505: ALDH1A1 inhibitor IC50 7 nM; Disulfiram: ALDH1A1 IC50 0.13 µM, ALDH2 IC50 3.4 µM
Quantified Difference	Mechanism difference: Mirivadelgat activates ALDH2 (gain-of-function); NCT-505 and disulfiram inhibit ALDH enzymes (loss-of-function). Quantitative selectivity ratios undisclosed for mirivadelgat.
Conditions	Isolated recombinant human ALDH enzyme assays for comparator compounds; mirivadelgat selectivity claims from developer product description

Why This Matters

For experiments requiring ALDH2-specific activation without confounding inhibition of cytosolic ALDH1A isoforms involved in retinoic acid signaling, mirivadelgat's allosteric activator mechanism offers a fundamentally different pharmacological tool compared to pan-ALDH inhibitors.

• [1] DCChemicals. NCT-505: ALDH1A1 inhibitor IC50 7 nM. Product comparison page. https://www.dcchemicals.com. Accessed 23 Apr 2026. View Source

Mirivadelgat Application Scenarios

Oral In Vivo PH-ILD Studies

Mirivadelgat's demonstrated oral bioavailability and efficacy in preclinical pulmonary hypertension and fibrosis models make it the preferred ALDH2 activator for chronic oral dosing studies in rodents. Unlike Alda-1, which cannot be used orally, mirivadelgat's once-daily oral formulation enables long-term systemic target engagement in models of PH-ILD, pulmonary fibrosis (e.g., bleomycin-induced), and cardiac hypertrophy/fibrosis [1]. Researchers should design dose-response studies informed by the Phase 2 clinical dosing of 150 mg and 300 mg QD, using allometric scaling for rodent studies [2].

Translational Pharmacology to Clinic

For laboratories seeking to generate data with a compound that has a defined clinical path, mirivadelgat provides an advantage unmatched by research-grade ALDH2 activators. Its active Phase 2 status means that pharmacokinetic, safety, and biomarker data (once published) will allow direct preclinical-to-clinical correlation. The primary endpoint of the WINDWARD study—mean change in PVR assessed by right heart catheterization [1]—provides a clear clinical benchmark that preclinical studies can aim to model mechanistically [2].

Mitochondrial Quality Control and Oxidative Stress

ALDH2 is a key regulator of mitochondrial quality control, and mirivadelgat's allosteric activation of this enzyme reduces reactive aldehyde burden and oxidative stress [1]. For research programs investigating mitochondrial dysfunction in rare diseases, aging-related pathologies, or metabolic disorders, mirivadelgat offers a chemical probe with a mechanism directly relevant to human ALDH2*2 polymorphism-associated disease risks [2]. Its specificity as an ALDH2 activator distinguishes it from pan-antioxidant approaches .

Application

Selection Property

Validation Focus

Oral in vivo PH-ILD models

Systemic oral exposure context

Pulmonary fibrosis and right-heart function endpoint profiling

Translational benchmark studies

Clinical-stage comparator context

Preclinical-to-clinical endpoint-model alignment review

Mitochondrial dysfunction research

ALDH2-specific allosteric activation

Reactive aldehyde and oxidative stress marker investigation

• [1] Foresee Pharmaceuticals. R&D: ALDH2 as mitochondrial quality control regulator. https://www.foreseepharma.com/en/rd/edit/nce. Accessed 23 Apr 2026. View Source
• [2] Nature Communications. A common East-Asian ALDH2 mutation causes metabolic disorders and the therapeutic effect of ALDH2 activators. 25 Sep 2023. PMC. (AD-9308 data supporting ALDH2 activation strategy). View Source